Cas no 794533-54-3 (3-Ethynylpiperidine)

3-Ethynylpiperidine structure

3-Ethynylpiperidine structure

Product Name:3-Ethynylpiperidine

CAS No:794533-54-3

MF:C₇H₁₁N

MW:109.168941736221

MDL:MFCD11520313

CID:827383

PubChem ID:21963858

Update Time:2025-04-19

3-Ethynylpiperidine Chemical and Physical Properties

Names and Identifiers

- 3-Ethynylpiperidine
- 794533-54-3
- P11150
- CS-0057262
- PJNBXBSBAMXYKY-UHFFFAOYSA-N
- PB26666
- SCHEMBL2325335
- FT-0715614
- EN300-216181
- DTXSID20620880
- AKOS006323670
- 2199320-87-9
- 2306254-93-1
- (3R)-3-ethynylpiperidine
- (3S)-3-ethynylpiperidine
- DB-002272
- MDL： MFCD11520313
- Inchi： 1S/C7H11N/c1-2-7-4-3-5-8-6-7/h1,7-8H,3-6H2
- InChI Key： PJNBXBSBAMXYKY-UHFFFAOYSA-N
- SMILES： N1CCCC(C#C)C1

Computed Properties

Exact Mass: 109.089149355g/mol
Monoisotopic Mass: 109.089149355g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 109
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 12Å²

3-Ethynylpiperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM370710-1g	3-Ethynylpiperidine	794533-54-3	95%+	1g	$671	2022-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1127902-100mg	3-Ethynylpiperidine	794533-54-3	98%	100mg	￥1366.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1127902-250mg	3-Ethynylpiperidine	794533-54-3	98%	250mg	￥2180.00	2024-07-28
Enamine	EN300-216181-0.05g	3-ethynylpiperidine	794533-54-3		0.05g	$211.0	2023-09-16
Enamine	EN300-216181-0.1g	3-ethynylpiperidine	794533-54-3		0.1g	$220.0	2023-09-16
Enamine	EN300-216181-0.25g	3-ethynylpiperidine	794533-54-3		0.25g	$231.0	2023-09-16
Enamine	EN300-216181-0.5g	3-ethynylpiperidine	794533-54-3		0.5g	$240.0	2023-09-16
Enamine	EN300-216181-1.0g	3-ethynylpiperidine	794533-54-3		1g	$0.0	2023-06-08
Enamine	EN300-216181-2.5g	3-ethynylpiperidine	794533-54-3		2.5g	$487.0	2023-09-16
Enamine	EN300-216181-5.0g	3-ethynylpiperidine	794533-54-3		5.0g	$882.0	2023-02-22

3-Ethynylpiperidine Related Literature

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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
3. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
4. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
5. An aptamer-based keypad lock system†

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